Cas no 1871378-04-9 (2-Acetamido-2-methylcyclohexane-1-carboxylic acid)

• Product Name: 2-Acetamido-2-methylcyclohexane-1-carboxylic acid
• CAS No: 1871378-04-9
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 6587037
• PubChem ID: 126987532
• Update Time: 2025-10-30

2-Acetamido-2-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1871378-04-9
• 2-acetamido-2-methylcyclohexane-1-carboxylic acid
• EN300-5070748
• 2-Acetamido-2-methylcyclohexane-1-carboxylic acid

• Inchi： 1S/C10H17NO3/c1-7(12)11-10(2)6-4-3-5-8(10)9(13)14/h8H,3-6H2,1-2H3,(H,11,12)(H,13,14)
• InChI Key： LQGDUPJOPRHZEL-UHFFFAOYSA-N
• SMILES： OC(C1CCCCC1(C)NC(C)=O)=O

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-Acetamido-2-methylcyclohexane-1-carboxylic acid

2-Acetamido-2-methylcyclohexane-1-carboxylic Acid: A Comprehensive Overview

2-Acetamido-2-methylcyclohexane-1-carboxylic acid, also known by its CAS number 1871378-04-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines an acetamido group, a methyl group, and a cyclohexane ring with a carboxylic acid moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, material science, and biochemistry.

The structure of 2-Acetamido-2-methylcyclohexane-1-carboxylic acid is notable for its stereochemistry and functional group arrangement. The cyclohexane ring serves as a rigid framework, while the acetamido and methyl groups provide steric and electronic diversity. This arrangement allows the molecule to interact with various biological targets, making it a valuable tool in drug discovery. Recent studies have highlighted its potential as a lead compound for developing novel therapeutics targeting specific protein-protein interactions or enzyme activities.

In terms of synthesis, 2-Acetamido-2-methylcyclohexane-1-carboxylic acid can be prepared through a variety of organic reactions, including amide bond formation, cycloaddition reactions, and ring-closing metathesis. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for research purposes. The use of green chemistry principles in its synthesis has also been explored, aligning with current trends toward sustainable chemical processes.

The pharmacological properties of 2-Acetamido-2-methylcyclohexane-1-carboxylic acid have been extensively studied. In vitro assays have demonstrated its ability to modulate key biological pathways, including those involved in inflammation, neurodegeneration, and cancer progression. For instance, recent research has shown that this compound exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in macrophage cell lines. Additionally, its potential as a neuroprotective agent has been investigated, with promising results in models of Alzheimer's disease.

The application of computational chemistry techniques has further enhanced our understanding of 2-Acetamido-2-methylcyclohexane-1-carboxylic acid. Molecular docking studies have revealed its binding affinity to various drug targets, such as kinases and proteases. These insights have guided the design of more potent derivatives with improved pharmacokinetic profiles. Furthermore, the compound's stability under physiological conditions has been evaluated, ensuring its suitability for in vivo testing.

In conclusion, 2-Acetamido-2-methylcyclohexane-1-carboxylic acid, CAS number 1871378-04-9, represents a valuable addition to the arsenal of compounds available for drug discovery and chemical research. Its unique structure, coupled with its diverse functional groups, positions it as a promising candidate for developing innovative therapeutic agents. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing medical science.